Cas no 104715-68-6 (6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-)
104715-68-6 structure
Product Name:6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-
CAS No:104715-68-6
MF:C15H17N5S
MW:299.393980741501
CID:184829
PubChem ID:3005246
Update Time:2025-04-19
6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-
- 2-(4-butylanilino)-3,7-dihydropurine-6-thione
- 1,9-Dihydro-2-((4-butylphenyl)amino)-6H-purine-6-thione
- 2-(p-n-butylphenyl)-6-thioguanine
- 6H-Purine-6-thione, 1,9-dihydro-2-((4-butylphenyl)amino)-
- AC1MHIFU
- BRN 5581980
- CHEBI:117096
- CHEMBL16129
- NCI60_030848
- NSC685805
- BDBM50025595
- NSC-685805
- 2-(4-Butylanilino)-9H-purin-6-yl hydrosulfide
- DTXSID00146674
- 104715-68-6
- 2-(4-Butyl-phenylamino)-1,9-dihydro-purine-6-thione
- 2-(4-Butylanilino)-9H-purine-6-thiol
-
- Inchi: 1S/C15H17N5S/c1-2-3-4-10-5-7-11(8-6-10)18-15-19-13-12(14(21)20-15)16-9-17-13/h5-9H,2-4H2,1H3,(H3,16,17,18,19,20,21)
- InChI Key: JWQSQZFFXQPOJJ-UHFFFAOYSA-N
- SMILES: S=C1C2=C(N=CN2)NC(=N1)NC1C=CC(=CC=1)CCCC
Computed Properties
- Exact Mass: 299.12071
- Monoisotopic Mass: 299.120466
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 97.2
Experimental Properties
- Density: 1.36
- Boiling Point: 542.4°C at 760 mmHg
- Flash Point: 281.8°C
- Refractive Index: 1.715
- PSA: 66.49
- LogP: 3.80080
6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
104715-68-6 (6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk